Cas no 2464-37-1 (Chlorflurenol)

• Product Name: Chlorflurenol
• CAS No: 2464-37-1
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• CID: 43019
• PubChem ID: 329756924
• Update Time: 2025-10-22

Chlorflurenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-9-hydroxy-9H-fluorene-9-carboxylic acid
• Chlorflurenol
• 2-chloro-9-hydroxyfluorene-9-carboxylic acid
• (RS)-2-chloro-9-hydroxyfluorene-9-carboxylic acid
• 2-Chloro-9-hydroxyflurene-9-carboxylic acid
• Caswell No. 192A
• CF 125
• chlorflurecol
• Chlorflurecol [BSI:ISO]
• Chloroflurenol
• IT 3299
• rac-(9R)-2-chloro-9-hydroxy-9H-fluorene-9-carboxylic acid

• Inchi： 1S/C14H9ClO3/c15-8-5-6-10-9-3-1-2-4-11(9)14(18,13(16)17)12(10)7-8/h1-7,18H,(H,16,17)
• InChI Key： SVOAUHHKPGKPQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C3C=CC=CC=3C(C(=O)O)(C=2C=1)O

Computed Properties

• Exact Mass: 260.02400
• Monoisotopic Mass: 260.024022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.4960
• Boiling Point: 368.2°C (rough estimate)
• Flash Point: 270.8 °C
• Refractive Index: 1.4585 (estimate)
• PSA: 57.53000
• LogP: 2.64090

Chlorflurenol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：LL6050000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Chlorflurenol

Chlorflurenol (CAS No. 2464-37-1): A Comprehensive Guide to Its Properties and Applications

Chlorflurenol, with the CAS No. 2464-37-1, is a plant growth regulator that has garnered significant attention in agricultural and horticultural industries. Known for its ability to influence plant morphology and development, this compound is often referred to by its synonyms such as Chlorflurenol-methyl or Maintain CF 125. Its unique properties make it a valuable tool for modern farming practices, especially in optimizing crop yields and managing plant growth.

The chemical structure of Chlorflurenol features a fluorene backbone with chlorine substitutions, which contributes to its bioactivity. Researchers have extensively studied its mechanism of action, revealing its role in inhibiting gibberellin biosynthesis, a key pathway in plant growth regulation. This makes it particularly effective for controlling excessive vegetative growth and promoting uniform flowering in crops like cotton, soybeans, and ornamental plants.

In recent years, the demand for sustainable agriculture has driven interest in plant growth regulators like Chlorflurenol. Farmers and agronomists frequently search for terms such as "how to use Chlorflurenol for crop management" or "Chlorflurenol vs. other PGRs", reflecting the need for practical guidance. Studies have shown that when applied at the right growth stage, Chlorflurenol can reduce lodging in cereals and improve fruit set in vineyards, addressing critical challenges in food production.

Environmental compatibility is another hot topic surrounding Chlorflurenol (CAS 2464-37-1). Unlike traditional agrochemicals, it degrades relatively quickly in soil, minimizing residual effects. This aligns with the growing trend of eco-friendly farming solutions, a frequently searched phrase in agricultural forums. Regulatory agencies worldwide have evaluated its safety profile, and when used according to label instructions, it poses minimal risk to non-target organisms.

The formulation technology of Chlorflurenol-based products has evolved significantly. Modern microencapsulated versions offer controlled release, extending its efficacy while reducing application frequency. This innovation responds to the common query "how to improve Chlorflurenol efficiency" often seen in agricultural extension discussions. Field trials demonstrate that these advanced formulations can enhance stress tolerance in plants, particularly during drought conditions.

From a commercial perspective, Chlorflurenol represents an important segment of the specialty chemicals market. Industry reports analyzing "plant growth regulator market trends 2023" consistently highlight its steady demand growth, especially in developing economies expanding their horticulture sectors. The compound's versatility allows formulation as foliar sprays, seed treatments, or soil applications, providing flexibility for integrated crop management systems.

Ongoing research continues to uncover new applications for CAS No. 2464-37-1. Recent studies explore its potential in urban landscaping and turf management, where controlled growth is essential for maintaining aesthetic and functional green spaces. These emerging uses answer frequent searches like "non-agricultural uses of Chlorflurenol", expanding its relevance beyond traditional farming.

Quality control remains paramount when working with Chlorflurenol technical grade. Analytical methods such as HPLC and GC-MS ensure product purity, addressing concerns about "how to identify genuine Chlorflurenol" commonly raised by distributors. Proper storage conditions (cool, dry environments) maintain stability, as degradation products may affect performance - a crucial consideration for users searching "shelf life of Chlorflurenol formulations".

In conclusion, Chlorflurenol (2464-37-1) stands as a scientifically validated solution for precise plant growth management. Its balanced efficacy and environmental profile position it well in the era of climate-smart agriculture, while ongoing innovations promise to unlock further potential. As agricultural systems face increasing pressure to produce more with fewer inputs, compounds like Chlorflurenol will undoubtedly play a pivotal role in sustainable crop production strategies worldwide.